91-96-3

Naphthol AS-G

In Stock

• CAS RN:
• 91-96-3

• Formula:
• C22H24N2O4

• InChI:
• InChI=1S/C22H24N2O4/c1-13-9-17(5-7-19(13)23-21(27)11-15(3)25)18-6-8-20(14(2)10-18)24-22(28)12-16(4)26/h5-10H,11-12H2,1-4H3,(H,23,27)(H,24,28)

• InChIKey:
• CRRLDLPBQWRVGN-UHFFFAOYSA-N

• C.I. Azoic Coupling Component 5 is a fluorescent indicator.

Diisopropyl hydrogen phosphite

• CAS RN:
• 691-96-3

• Formula:
• C6H15O3P

• InChI:
• InChI=1S/C6H15O3P/c1-5(2)8-10(7)9-6(3)4/h5-7H,1-4H3

• InChIKey:
• NFORZJQPTUSMRL-UHFFFAOYSA-N

• Diisopropyl hydrogen phosphite is a useful research compound. Its molecular formula is C6H15O3P and its molecular weight is 166.16 g/mol. The purity is usually 95%.

3,4-dihydroxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone

In Stock

• CAS RN:
• 5491-96-3

• Formula:
• C14H11N3O2S

• InChI:
• InChI=1S/C14H11N3O2S/c18-11-6-5-9(7-12(11)19)8-15-17-14-16-10-3-1-2-4-13(10)20-14/h1-8,18-19H,(H,16,17)/b15-8+

• InChIKey:
• YCXDDQDRAORENL-OVCLIPMQSA-N

• 3,4-dihydroxybenzaldehyde 1,3-benzothiazol-2-ylhydrazone is a useful research compound. Its molecular formula is C14H11N3O2S and its molecular weight is 285.32 g/mol. The purity is usually 95%.

2,4,6-Trimethyltetracosanoic acid

• CAS RN:
• 5691-96-3

• Formula:
• C27H54O2

• InChI:
• InChI=1S/C27H54O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(2)22-25(3)23-26(4)27(28)29/h24-26H,5-23H2,1-4H3,(H,28,29)

• InChIKey:
• CHPNWWIYWJBRKU-UHFFFAOYSA-N

• 2,4,6-Trimethyltetracosanoic acid, also known as 2,4,6-Trimethyltetracosanoic acid, is a useful research compound. Its molecular formula is C27H54O2 and its molecular weight is 410.7 g/mol. The purity is usually 95%.

Methyl 3-chloro-2,2-dimethylpropanoate

In Stock

• CAS RN:
• 21491-96-3

• Formula:
• C6H11ClO2

• InChI:
• InChI=1S/C6H11ClO2/c1-6(2,4-7)5(8)9-3/h4H2,1-3H3

• InChIKey:
• CKYBSQGDQJXNSB-UHFFFAOYSA-N

• Methyl 3-chloro-2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C6H11ClO2 and its molecular weight is 150.6 g/mol. The purity is usually 95%.

2-chloro-5,6-dimethyl-1H-benzimidazole

In Stock

• CAS RN:
• 39791-96-3

• Formula:
• C9H9ClN2

• InChI:
• InChI=1S/C9H9ClN2/c1-5-3-7-8(4-6(5)2)12-9(10)11-7/h3-4H,1-2H3,(H,11,12)

• InChIKey:
• LTWREDHXPZYJOA-UHFFFAOYSA-N

• 2-chloro-5,6-dimethyl-1H-benzimidazole is a useful research compound. Its molecular formula is C9H9ClN2 and its molecular weight is 180.63 g/mol. The purity is usually 95%.

7'-methyl-N-(2-methylphenyl)spiro[cyclohexane-1,3'-indole]-2'-carboxamide

• CAS RN:
• 18391-96-3

• Formula:
• C22H24N2O

• InChI:
• InChI=1S/C22H24N2O/c1-15-9-4-5-12-18(15)23-21(25)20-22(13-6-3-7-14-22)17-11-8-10-16(2)19(17)24-20/h4-5,8-12H,3,6-7,13-14H2,1-2H3,(H,23,25)

• InChIKey:
• WCUHPJLMKAZIPH-UHFFFAOYSA-N

• 7'-methyl-N-(2-methylphenyl)spiro[cyclohexane-1,3'-indole]-2'-carboxamide, also known as 7'-methyl-N-(2-methylphenyl)spiro[cyclohexane-1,3'-indole]-2'-carboxamide, is a useful research compound. Its molecular formula is C22H24N2O and its molecular weight is 332.4 g/mol. The purity is usually 95%.

2-(Methylamino)pyrimidine-4-carboxylic acid

In Stock

• CAS RN:
• 89691-96-3

• Formula:
• C6H7N3O2

• InChI:
• InChI=1S/C6H7N3O2/c1-7-6-8-3-2-4(9-6)5(10)11/h2-3H,1H3,(H,10,11)(H,7,8,9)

• InChIKey:
• REZJFCWBBASRPA-UHFFFAOYSA-N

• 2-(Methylamino)pyrimidine-4-carboxylic acid is a useful research compound. Its molecular formula is C6H7N3O2 and its molecular weight is 153.14 g/mol. The purity is usually 95%.

N-(1,3-benzodioxol-5-ylmethyl)butan-2-amine

In Stock

• CAS RN:
• 68291-96-3

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c1-3-9(2)13-7-10-4-5-11-12(6-10)15-8-14-11/h4-6,9,13H,3,7-8H2,1-2H3

• InChIKey:
• VWVHDPORHNWWNM-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-ylmethyl)butan-2-amine is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27g/mol. The purity is usually 95%.

(E)-5-bromothiophene-3-carbaldehyde oxime

Usually In Stock

• CAS RN:
• 18791-96-3

• Formula:
• C5H4BrNOS

• InChI:
• InChI=1S/C5H4BrNOS/c6-5-1-4(2-7-8)3-9-5/h1-3,8H/b7-2+

• InChIKey:
• WZEHQWLBOVYNNX-FARCUNLSSA-N

• (E)-5-bromothiophene-3-carbaldehyde oxime is a useful research compound. Its molecular formula is C5H4BrNOS and its molecular weight is 206.057. The purity is usually 95%.

1-(Piperidin-4-yl)pyrrolidine-2-carboxamide dihydrochloride

In Stock

• CAS RN:
• 864291-96-3

• Formula:
• C10H21Cl2N3O

• InChI:
• InChI=1S/C10H19N3O.2ClH/c11-10(14)9-2-1-7-13(9)8-3-5-12-6-4-8;;/h8-9,12H,1-7H2,(H2,11,14);2*1H

• InChIKey:
• KAQYFZUQHQFFAT-UHFFFAOYSA-N

• 1-(Piperidin-4-yl)pyrrolidine-2-carboxamide dihydrochloride is a useful research compound. Its molecular formula is C10H21Cl2N3O and its molecular weight is 270.2 g/mol. The purity is usually 95%.

Cyclopentyl 3,4-difluorophenyl ketone

In Stock

• CAS RN:
• 898791-96-3

• Formula:
• C12H12F2O

• InChI:
• InChI=1S/C12H12F2O/c13-10-6-5-9(7-11(10)14)12(15)8-3-1-2-4-8/h5-8H,1-4H2

• InChIKey:
• XFBLITUUOAPBSI-UHFFFAOYSA-N

• Cyclopentyl 3,4-difluorophenyl ketone is a useful research compound. Its molecular formula is C12H12F2O and its molecular weight is 210.22 g/mol. The purity is usually 95%.

Methanone, bis(3,5-dibromophenyl)-

• CAS RN:
• 534591-96-3

• Formula:
• C13H6Br4O

• InChI:
• InChI=1S/C13H6Br4O/c14-9-1-7(2-10(15)5-9)13(18)8-3-11(16)6-12(17)4-8/h1-6H

• InChIKey:
• YBIRJZIFQKYQBH-UHFFFAOYSA-N

• Methanone, bis(3,5-dibromophenyl)- is a useful research compound. Its molecular formula is C13H6Br4O and its molecular weight is 497.8 g/mol. The purity is usually 95%.

2-Chloro-1-(6-methoxypyridin-3-yl)ethan-1-one

In Stock

• CAS RN:
• 136591-96-3

• Formula:
• C8H8ClNO2

• InChI:
• InChI=1S/C8H8ClNO2/c1-12-8-3-2-6(5-10-8)7(11)4-9/h2-3,5H,4H2,1H3

• InChIKey:
• BANMWFRVMMVLRO-UHFFFAOYSA-N

• 2-Chloro-1-(6-methoxypyridin-3-yl)ethan-1-one is a useful research compound. Its molecular formula is C8H8ClNO2 and its molecular weight is 185.61 g/mol. The purity is usually 95%.

(E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-[4-(difluoromethylsulfanyl)phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 351191-96-3

• Formula:
• C23H17Cl2F2N3OS

• InChI:
• InChI=1S/C23H17Cl2F2N3OS/c1-13-9-15(14(2)30(13)21-11-17(24)3-8-20(21)25)10-16(12-28)22(31)29-18-4-6-19(7-5-18)32-23(26)27/h3-11,23H,1-2H3,(H,29,31)/b16-10+

• InChIKey:
• UNNZQTUWJSLFDS-UHFFFAOYSA-N

• (E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-[4-(difluoromethylsulfanyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C23H17Cl2F2N3OS and its molecular weight is 492.37. The purity is usually 95%.

3-(Hydroxyimino)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-one

In Stock

• CAS RN:
• 903891-96-3

• Formula:
• C8H6N2O2S

• InChI:
• InChI=1S/C8H6N2O2S/c11-8-7(10-12)9-5-3-1-2-4-6(5)13-8/h1-4,12H,(H,9,10)

• InChIKey:
• XGDUYBWNEVQFRU-UHFFFAOYSA-N

• 3-(Hydroxyimino)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-one is a useful research compound. Its molecular formula is C8H6N2O2S and its molecular weight is 194.21 g/mol. The purity is usually 95%.

Phenyl 1-{[(4-hydroxy-3-{[2-(tetradecyloxy)phenyl]carbamoyl}naphthalen-1-yl)oxy]methyl}-1H-benzotriazole-5-carboxylate

• CAS RN:
• 107091-96-3

• Formula:
• C45H50N4O6

• InChI:
• InChI=1S/C45H50N4O6/c1-2-3-4-5-6-7-8-9-10-11-12-20-29-53-41-26-19-18-25-38(41)46-44(51)37-31-42(35-23-16-17-24-36(35)43(37)50)54-32-49-40-28-27-33(30-39(40)47-48-49)45(52)55-34-21-14-13-15-22-34/h13-19,21-28,30-31,50H,2-12,20,29,32H2,1H3,(H,46,51)

• InChIKey:
• LYPZAWUTXWILKG-UHFFFAOYSA-N

• Phenyl 1-{[(4-hydroxy-3-{[2-(tetradecyloxy)phenyl]carbamoyl}naphthalen-1-yl)oxy]methyl}-1H-benzotriazole-5-carboxylate, also known as Phenyl 1-{[(4-hydroxy-3-{[2-(tetradecyloxy)phenyl]carbamoyl}naphthalen-1-yl)oxy]methyl}-1H-benzotriazole-5-carboxylate, is a useful research compound. Its molecular formula is C45H50N4O6 and its molecular weight is 742.9 g/mol. The purity is usually 95%.

3,5,22-Stigmastatriene

Usually In Stock

• CAS RN:
• 102491-96-3

• Formula:
• C29H46

• InChI:
• InChI=1S/C29H46/c1-7-22(20(2)3)12-11-21(4)25-15-16-26-24-14-13-23-10-8-9-18-28(23,5)27(24)17-19-29(25,26)6/h8,10-13,20-22,24-27H,7,9,14-19H2,1-6H3/b12-11+/t21-,22-,24+,25-,26+,27+,28+,29-/m1/s1

• InChIKey:
• NGUVUCVJXSBIEN-LVSBIWLASA-N

• 3,5,22-Stigmastatriene is a useful research compound. Its molecular formula is C29H46 and its molecular weight is 394.7 g/mol. The purity is usually 95%.

Ethyl 5-bromo-3-cyano-4,6-dimethyl-2-pyridinecarboxylate

In Stock

• CAS RN:
• 1221791-96-3

• Formula:
• C11H11BrN2O2

• InChI:
• InChI=1S/C11H11BrN2O2/c1-4-16-11(15)10-8(5-13)6(2)9(12)7(3)14-10/h4H2,1-3H3

• InChIKey:
• MKISKUFLWWXQOE-UHFFFAOYSA-N

• Ethyl 5-bromo-3-cyano-4,6-dimethyl-2-pyridinecarboxylate is a useful research compound. Its molecular formula is C11H11BrN2O2 and its molecular weight is 283.12 g/mol. The purity is usually 95%.

N1-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide

In Stock

• CAS RN:
• 1705391-96-3

• Formula:
• C20H20F3N3O4

• InChI:
• InChI=1S/C20H20F3N3O4/c1-26-9-8-12-10-13(2-7-16(12)26)17(27)11-24-18(28)19(29)25-14-3-5-15(6-4-14)30-20(21,22)23/h2-7,10,17,27H,8-9,11H2,1H3,(H,24,28)(H,25,29)

• InChIKey:
• QTPLZSARVOYHDD-UHFFFAOYSA-N

• N1-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide is a useful research compound. Its molecular formula is C20H20F3N3O4 and its molecular weight is 423.392. The purity is usually 95%.